Cas no 2377605-79-1 ([2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}oxy)-5-fluoropyridin-4-yl]boronic acid)

• Product Name: [2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}oxy)-5-fluoropyridin-4-yl]boronic acid
• CAS No: 2377605-79-1
• MF: C₁₅H₂₂BFN₂O₅
• MW: 340.154987812042
• CID: 5523847
• PubChem ID: 114986591
• Update Time: 2025-06-07

[2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}oxy)-5-fluoropyridin-4-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• AT14942
• 2377605-79-1
• [5-fluoro-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]oxypyridin-4-yl]boronic acid
• [2-({1-[(TERT-BUTOXY)CARBONYL]PIPERIDIN-4-YLOXY)-5-FLUOROPYRIDIN-4-YL]BORONIC ACID
• CS-0177383
• BS-35247
• [2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}oxy)-5-fluoropyridin-4-yl]boronic acid

• Inchi： 1S/C15H22BFN2O5/c1-15(2,3)24-14(20)19-6-4-10(5-7-19)23-13-8-11(16(21)22)12(17)9-18-13/h8-10,21-22H,4-7H2,1-3H3
• InChI Key： ULWFNRAJTPNHRX-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1B(O)O)OC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 340.1605801g/mol
• Monoisotopic Mass: 340.1605801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.1Ų

Additional information on [2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}oxy)-5-fluoropyridin-4-yl]boronic acid

Introduction to [2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}oxy)-5-fluoropyridin-4-yl]boronic acid (CAS No. 2377605-79-1)

[2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}oxy)-5-fluoropyridin-4-yl]boronic acid (CAS No. 2377605-79-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This boronic acid derivative is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protected piperidine ring, a fluorinated pyridine moiety, and a boronic acid functional group. These features collectively contribute to its potential applications in various chemical and biological processes.

The tert-butoxycarbonyl (Boc) protecting group is a widely used reagent in organic synthesis for the protection of primary and secondary amines. It provides stability and prevents unwanted reactions during synthetic manipulations, making it an essential component in the synthesis of complex molecules. In the context of [2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}oxy)-5-fluoropyridin-4-yl]boronic acid, the Boc group ensures that the piperidine ring remains unreactive until deprotection is desired, allowing for precise control over the synthetic pathway.

The fluorinated pyridine moiety is another key structural element of this compound. Fluorine atoms are known for their ability to modulate the electronic properties of organic molecules, influencing their reactivity, stability, and biological activity. In medicinal chemistry, fluorinated compounds are often used to enhance the pharmacokinetic properties of drugs, such as improving their metabolic stability and bioavailability. The presence of a fluorine atom in the pyridine ring of [2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}oxy)-5-fluoropyridin-4-yl]boronic acid could potentially enhance its biological activity and selectivity.

The boronic acid functional group is a highly reactive moiety that has found extensive applications in organic synthesis and materials science. Boronic acids are commonly used as intermediates in Suzuki-Miyaura coupling reactions, which are widely employed for the formation of carbon-carbon bonds. This reaction is particularly useful in the synthesis of complex organic molecules, including pharmaceuticals and polymers. The boronic acid group in [2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}oxy)-5-fluoropyridin-4-yl]boronic acid makes it an excellent candidate for such coupling reactions, enabling the construction of diverse molecular architectures.

Recent research has highlighted the potential of boronic acids in various therapeutic applications. For instance, boronic acids have been explored as inhibitors of enzymes involved in disease pathways, such as carbonic anhydrase inhibitors for glaucoma treatment and protease inhibitors for viral infections. The unique combination of structural elements in [2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}oxy)-5-fluoropyridin-4-yl]boronic acid suggests that it could be a promising lead compound for the development of new therapeutic agents.

In addition to its potential therapeutic applications, [2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}oxy)-5-fluoropyridin-4-yl]boronic acid has also been studied for its use in materials science. Boronic acids can form dynamic covalent bonds with diols, which has led to their use in the development of self-healing materials and smart polymers. The dynamic nature of these bonds allows for reversible cross-linking, enabling materials to repair themselves when damaged. The presence of a boronic acid group in this compound could make it suitable for such applications.

The synthesis of [2-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}oxy)-5-fluoropyridin-4-yl]boronic acid typically involves several steps, including the protection of the piperidine ring with a Boc group, the introduction of the fluorinated pyridine moiety, and the final attachment of the boronic acid functional group. Each step requires careful optimization to ensure high yields and purity. Recent advancements in synthetic methodologies have made it possible to synthesize this compound with greater efficiency and selectivity.

In conclusion, [2-{(1-(tert-butoxycarbonyl)piperidin‑4‑yl}oxy)-5-fluoropyridin‑4‑yl]boronic acid (CAS No. 2377605‑79‑1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of structural elements—tert-butoxycarbonyl (Boc) protecting group, fluorinated pyridine moiety, and boronic acid functional group—makes it an attractive candidate for various applications. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in modern chemical research.